Cas no 100155-47-3 (Diazinon-d10)

• Product Name: Diazinon-d10
• CAS No: 100155-47-3
• MF: C₁₂H₂₁N₂O₃PS
• MW: 314.407119512558
• CID: 123976
• PubChem ID: 24872724
• Update Time: 2025-08-05

Diazinon-d10 Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O,O-di(ethyl-d5) O-[6-methyl-2-(1-methylethyl)-4-pyrimidinyl] ester (9CI)
• Diazinon (Diethyl-D10)
• Diazinon-(diethyl-d10)
• DIAZINON, [DIETHYL-D10]
• Diazinon-d10
• Diazinon-diethyl-d10
• Diazinon-d10 (diethyl-d10)100µg
• Oleodiazinon-d10
• NSC 8938-d10
• DIAZINON D10
• D10-Diazinon
• (DIETHYL D10) DIAZINON D10
• DIAZINON-D10 (DIETHYL-D10)
• O,O-Diethyl O-(2-isopropyl-6-Methyl-4-pyriMidinyl) phosphorothioate-d10
• Diazinon-D10 (99.0 ATOM% D)
• DIAZINON-DIETHYL-D10, 99 ATOM % D
• CS-0437227
• (6-methyl-2-propan-2-ylpyrimidin-4-yl)oxy-bis(1,1,2,2,2-pentadeuterioethoxy)-sulfanylidene-lambda5-phosphane
• HY-146534S
• F90725
• J-000054
• Phosphorothioic acid, O,O-di(ethyl-1,1,2,2,2-d5) O-[6-methyl-2-(1-methylethyl)-4-pyrimidinyl] ester
• Diazinon D10 (diethyl D10) 100 microg/mL in Acetone
• Diazinon(diethyl-d10)
• Diazinon D10 (diethyl D10)
• 1ST20166
• Phosphorothioic acid, O,O-di(ethyl-1,1,2,2,2-d5) O-[6-methyl-2-(1-methylethyl)-4-pyrimidinyl] ester; Phosphorothioic acid, O,O-di(ethyl-d5) O-[6-methyl-2-(1-methylethyl)-4-pyrimidinyl] ester (9CI); O,O-Di(ethyl-1,1,2,2,2-d5) O-[6-methyl-2-(1-methylethyl)-4-pyrimidinyl] phosphorothioate; Diazinon-d10; Diazinon D10 (diethyl D10)
• Phosphorothioic acid, O,O-di(ethyl-d5) O-[6-methyl-2-(1-methylethyl)-4-pyrimidinyl] ester
• Diazinon-(diethyl-d10), analytical standard
• 100155-47-3
• O,O-Diethyl O-(2-isopropyl-6-methyl-4 pyrimidinyl) phosphorothioate-d10
• DTXSID80584030
• Diazinon-(diethyl-d10), 99 atom % D, 98% (CP)
• Diazinon- D10
• O,O-BIS[(1,1,2,2,2-(2)H?)ETHYL] O-2-ISOPROPYL-6-METHYLPYRIMIDIN-4-YL PHOSPHOROTHIOATE
• DA-72731
• (6-methyl-2-propan-2-ylpyrimidin-4-yl)oxy-bis(1,1,2,2,2-pentadeuterioethoxy)-sulfanylidene-
• E5-phosphane

• MDL： MFCD00144095
• Inchi： 1S/C12H21N2O3PS/c1-6-15-18(19,16-7-2)17-11-8-10(5)13-12(14-11)9(3)4/h8-9H,6-7H2,1-5H3/i1D3,2D3,6D2,7D2
• InChI Key： FHIVAFMUCKRCQO-HXOHQZFQSA-N
• SMILES： S=P(OC([2H])([2H])C([2H])([2H])[2H])(OC([2H])([2H])C([2H])([2H])[2H])OC1=CC(C)=NC(C(C)C)=N1

Computed Properties

• Exact Mass: 314.16400
• Monoisotopic Mass: 314.16381817g/mol
• Isotope Atom Count: 10
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 85.6Ų

Experimental Properties

• Density: 1.152 g/mL at 25 °C
• Boiling Point: 83-84 °C/0.002 mmHg(lit.)
• Flash Point: Fahrenheit: 233.6 ° f < br / > Celsius: 112 ° C < br / >
• Refractive Index: n20/D 1.4978(lit.)
• PSA: 95.37000
• LogP: 4.23530

Diazinon-d10 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H410
• Warning Statement： P301+P312+P330
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22-50/53
• Safety Instruction： S24/25; S60; S61
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R22; R50/53

Additional information on Diazinon-d10

Isotopic Tracer Diazinon-d₁₀ (CAS 100155-47-3): A Pioneering Tool in Chemical and Biomedical Research

The isotopically labeled compound Diazinon-d₁₀, formally identified by its CAS number 100155-47-3, represents a critical advancement in the field of analytical chemistry and pharmacology. This deuterium-labeled variant of diazinon retains the structural framework of its parent compound but incorporates ten deuterium atoms strategically positioned to enhance stability and traceability during experimental workflows. Its design enables precise quantification in complex matrices, making it indispensable for studies requiring high-resolution mass spectrometry (HRMS) analysis or metabolomic profiling.

The synthesis of Diazinon-d₁₀ involves advanced deuteration protocols that ensure uniform isotope incorporation across key functional groups. Recent advancements in catalytic deuteration methods, as reported in a 2023 study published in *Chemical Communications*, have streamlined production while maintaining purity levels exceeding 98%. This purity is critical for applications such as pharmacokinetic modeling, where even minor impurities could confound data interpretation.

In biomedical research, this compound serves as an internal standard for studying the pharmacokinetics of organophosphate pesticides in vivo. A groundbreaking 2024 paper in *Analytical Chemistry* demonstrated its utility in tracking diazinon metabolism pathways in rodent models with unprecedented accuracy. By comparing plasma concentrations of native diazinon versus its deuterated counterpart, researchers identified novel phase II conjugation mechanisms involving glutathione S-transferases—findings that could refine toxicity assessment frameworks.

Beyond pharmacology, environmental scientists leverage the unique properties of CAS 100155-47-3 to monitor pesticide residues in agricultural runoff. A collaborative study between European research institutes (published January 2024) employed this compound as a surrogate marker to quantify diazinon degradation products at femtomolar concentrations using LC-HRMS systems. The deuterium labeling eliminated matrix interferences common with conventional methods, enabling real-time environmental risk assessments.

Innovative applications continue to emerge at the intersection of synthetic chemistry and bioimaging. A preprint from MIT researchers (submitted April 29, 2024) describes the use of Diazinon-d₁₀-functionalized nanoparticles for targeted drug delivery systems. By coupling the compound's structural stability with fluorescent tagging capabilities, they achieved non-invasive monitoring of drug distribution patterns within tumor microenvironments—a breakthrough with implications for personalized oncology treatments.

The isotopic integrity of CAS 100155-47-3 ensures compatibility with cutting-edge analytical platforms like quadrupole time-of-flight (QTOF) mass spectrometers. Its molecular weight deviation from unlabeled diazinon allows simultaneous detection using multiple reaction monitoring (MRM) transitions without signal overlap—a feature validated through comparative trials reported at the 26th International Mass Spectrometry Conference.

Ongoing collaborations between pharmaceutical companies and academic labs are exploring this compound's role in elucidating neurotoxicity mechanisms linked to organophosphate exposure. Recent mechanistic studies published in *Toxicological Sciences* (July 26, 2024) used deuterium-traced metabolites to map acetylcholinesterase inhibition pathways at sub-cellular resolution—a milestone for developing antidotal therapies targeting specific biochemical cascades.

In conclusion, the development and application ofDiazinon-d₁₀, under CAS registry number 100155-47-3, exemplify how isotopic labeling techniques are redefining precision across multiple scientific domains. From advancing environmental monitoring technologies to revolutionizing drug discovery paradigms, this compound continues to drive innovation while maintaining compliance with evolving regulatory standards for analytical traceability and safety protocols.